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Compound of Interest

Compound Name: Trk-IN-11

Cat. No.: B12415867

For researchers and drug development professionals, ensuring laboratory safety and proper
chemical handling is paramount. This guide provides essential, step-by-step procedures for the
safe disposal of Trk-IN-11, a kinase inhibitor, to build a foundation of trust and value beyond

the product itself.

Trk-IN-11 is identified as a substance that is harmful if swallowed and very toxic to aquatic life
with long-lasting effects.[1] Therefore, it is imperative that this compound and its containers are
disposed of as hazardous waste through an approved waste disposal plant.[1] Adherence to
proper disposal protocols is crucial to prevent environmental contamination and ensure a safe
laboratory environment.

Key Safety and Handling Information for Trk-IN-11

A thorough understanding of the compound's characteristics is the first step in safe handling
and disposal.
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Parameter Information Source
Chemical Name Trk-IN-11 MSDS
CAS Number 2700265-62-7 [1]
Molecular Formula C21H22FN503 [1]
Molecular Weight 411.43 [1]

Harmful if swallowed. Very
Hazards toxic to aquatic life with long- [1]

lasting effects.

Keep container tightly sealed

in a cool, well-ventilated area.
Storage [1]

Store at -20°C (powder) or

-80°C (in solvent).

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

Safety goggles with side-
Personal Protective Equipment  shields, protective gloves, 0]

(PPE) impervious clothing, and a

suitable respirator.

Experimental Protocols for Disposal

The following step-by-step methodologies provide guidance for the proper disposal of Trk-IN-
11 in various forms.

1. Disposal of Solid Trk-IN-11 Waste
This protocol applies to unused, expired, or contaminated solid Trk-IN-11 powder.

e Segregation: Do not mix solid Trk-IN-11 with other laboratory waste.[2] It should be
segregated as hazardous solid chemical waste.

» Containerization: Place the solid Trk-IN-11 waste in a clearly labeled, sealed, and leak-proof
container. The container must be compatible with the chemical.[2][3] If possible, use the
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original container.

e Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the
contents as "Trk-IN-11". Include the date when the waste was first added to the container.[4]

o Storage: Store the waste container in a designated satellite accumulation area.[3] This area
should be secure and away from incompatible materials.[3]

» Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

2. Disposal of Liquid Trk-IN-11 Waste (Solutions)
This protocol is for solutions containing Trk-IN-11, such as those from experimental assays.

o Segregation: Collect all liquid waste containing Trk-IN-11 in a dedicated, sealed, and leak-
proof container. Do not mix with other solvent waste streams unless explicitly permitted by
your institution's EHS office.

» Containerization: Use a container made of a material compatible with the solvent used for
the Trk-IN-11 solution. The container must have a secure screw cap.

o Labeling: Clearly label the container as "Hazardous Waste" and list all chemical components,
including the solvent and an estimated concentration of Trk-IN-11.[3]

o Storage: Store the liquid waste container in secondary containment (such as a spill tray)
within a designated satellite accumulation area.[5]

» Disposal Request: Contact your institution's EHS office for collection and disposal.
3. Disposal of Empty Trk-IN-11 Containers

Even empty containers that held Trk-IN-11 must be handled as hazardous waste due to
residual contamination.

e Do Not Rinse into Drain: Given the high aquatic toxicity of Trk-IN-11, do not rinse empty
containers into the sanitary sewer.
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» Triple Rinsing (if applicable): If your institutional procedures allow for the disposal of triple-
rinsed containers as regular waste for non-acutely toxic chemicals, the rinsate must be
collected and disposed of as hazardous liquid waste.[2][3][4][6] Use a suitable solvent that
can dissolve Trk-IN-11 for rinsing.

o Container Disposal: If not triple-rinsed, the empty container must be disposed of as solid
hazardous waste.[6] Deface the original label, and clearly mark the container as "EMPTY"
and "HAZARDOUS WASTE".[4][6]

o Collection: Place the prepared empty container in the designated solid hazardous waste
stream for pickup by your institution's EHS.

4. Decontamination of Labware
For reusable labware that has come into contact with Trk-IN-11:

e Rinsing: Rinse the labware with a small amount of a suitable solvent capable of dissolving
Trk-IN-11.

o Collect Rinsate: The rinsate must be collected and treated as hazardous liquid waste.

e Washing: After the initial rinse, the labware can be washed according to standard laboratory
procedures.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Trk-IN-
11 waste.
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Trk-IN-11 Disposal Decision Pathway
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Caption: Disposal workflow for Trk-IN-11.
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By following these procedures, laboratories can ensure the safe and compliant disposal of Trk-
IN-11, protecting both personnel and the environment. Always consult your institution's specific
hazardous waste management guidelines, as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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